Cas no 1221342-78-4 (5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole
• CAS No: 1221342-78-4
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• MDL: MFCD14707327
• CID: 4688735
• Update Time: 2025-05-21

5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(naphthalen-1-yl)methyl]-1,2,4-thiadiazole
• 5-chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole
• 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole

• MDL： MFCD14707327
• Inchi： 1S/C13H9ClN2S/c14-13-15-12(16-17-13)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
• InChI Key： CJDDGEOCHGURKK-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2=CC=CC3C=CC=CC2=3)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole

Recent Advances in the Study of 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole (CAS: 1221342-78-4)

The compound 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole (CAS: 1221342-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole, with several research groups reporting optimized synthetic routes that improve yield and purity. The compound's structural motif, featuring a thiadiazole ring fused with a naphthalene group, has been identified as a promising scaffold for the development of novel bioactive molecules. Computational studies suggest that this scaffold exhibits favorable binding affinities to various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory and anticancer agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Another study, published in Bioorganic & Medicinal Chemistry Letters, highlighted its efficacy in inducing apoptosis in certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole. Recent research has focused on structural modifications to enhance its bioavailability and reduce potential toxicity. For example, a 2024 study explored the introduction of hydrophilic substituents to improve solubility, while maintaining its biological activity. These modifications are critical for advancing the compound into preclinical and clinical development stages.

In conclusion, 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole represents a promising candidate for further investigation in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of novel therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in advancing our understanding of thiadiazole-based drug development.